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Compound of Interest

Compound Name: Nomifensine

Cat. No.: B1679830 Get Quote

For immediate release

Ensuring the safe and compliant disposal of chemical compounds is a critical aspect of

laboratory operations. This document provides essential procedural guidance for researchers,

scientists, and drug development professionals on the proper disposal of Nomifensine.

Adherence to these procedures is vital for personnel safety and environmental protection.

Nomifensine, a norepinephrine-dopamine reuptake inhibitor, requires careful handling and

disposal in a laboratory setting. Although not classified as a hazardous substance for transport,

it is imperative to follow established protocols to minimize risks.

Key Disposal and Safety Information
The following table summarizes crucial data regarding the handling and disposal of

Nomifensine.
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Parameter Information Citation

Chemical Identity Nomifensine Maleate [1]

Intended Use

Laboratory chemicals,

manufacture of chemical

compounds

[1]

Transport Classification
Non-hazardous for transport

(DOT, IMDG, IATA)
[1]

Primary Disposal Route

Contact a licensed

professional waste disposal

service.

[1]

Disposal of Unused Product
Dispose of as unused product

through a licensed service.
[1]

Contaminated Packaging Dispose of as unused product. [1]

Environmental Precautions Do not let product enter drains. [1][2]

Hazard Classifications

Acute toxicity, oral (Category

4); Skin corrosion/irritation

(Category 2); Serious eye

damage/eye irritation

(Category 2A); Specific target

organ toxicity - single exposure

(Category 3), Respiratory

system.

[2][3]

Procedural Guidance for Nomifensine Disposal
The disposal of Nomifensine should be approached systematically to ensure safety and

regulatory compliance. The following workflow outlines the decision-making process and

necessary steps for laboratory personnel.

Disposal Decision Workflow
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Start: Nomifensine Waste Generated

Is the waste contaminated with other hazardous materials?

Consult SDS of all components in the mixture.

Yes

Pure Nomifensine or minimally contaminated materials (e.g., gloves, weigh boats).

No

Follow the disposal protocol for the most hazardous component.

Place in a suitable, closed, and labeled container for disposal.

Do NOT dispose of down the drain.

Store in a designated, dry, and secure waste accumulation area.

Arrange for pickup by a licensed professional waste disposal service.

End: Waste Disposed

Click to download full resolution via product page
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Caption: Decision workflow for the proper disposal of Nomifensine waste in a laboratory

setting.

Step-by-Step Disposal Protocol
Based on current safety data and regulations, the following steps should be taken for the

disposal of Nomifensine and associated materials.

1. Personal Protective Equipment (PPE): Before handling Nomifensine for disposal, ensure

appropriate PPE is worn. This includes:

Safety glasses and a face shield[1].

Chemically resistant gloves (inspect before use)[1].

A lab coat.

In case of dust formation, use a NIOSH-approved respirator[3].

2. Containment of Waste:

Collect waste Nomifensine, including expired product and residues, in a suitable, closed

container.

Avoid creating dust during collection; sweep up and shovel spilled solid material[1].

Contaminated materials such as gloves, weigh paper, and pipette tips should also be

collected in a designated, sealed container for disposal.

3. Labeling and Storage:

Clearly label the waste container as "Nomifensine Waste" or with its chemical name and

any other identifiers required by your institution's waste management plan.

Store the sealed waste container in a dry, designated area away from incompatible

materials[1].

4. Professional Disposal:
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The primary and recommended method for the final disposal of Nomifensine is through a

licensed professional waste disposal service[1]. These services are equipped to handle

chemical waste in compliance with federal, state, and local regulations, typically through

incineration.

Do not dispose of Nomifensine in standard laboratory trash or down the drain. This is to

prevent environmental contamination[1][2].

5. Regulatory Context:

While Nomifensine is not specifically listed as a hazardous waste by the EPA,

pharmaceutical waste disposal is regulated. The Resource Conservation and Recovery Act

(RCRA) governs the management of hazardous waste, and facilities should have procedures

to determine if a chemical waste meets the criteria for being hazardous (e.g., ignitable,

corrosive, reactive, or toxic)[4][5].

The EPA's Subpart P rule for the management of hazardous waste pharmaceuticals prohibits

the sewering (flushing) of hazardous pharmaceutical waste[5]. As a best practice, this should

be extended to all chemical waste, including Nomifensine.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and environmental health protocols and the most current Safety Data Sheet (SDS) for

Nomifensine before handling and disposal. Regulations may vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. Merital [nomifensine.com]

To cite this document: BenchChem. [Proper Disposal of Nomifensine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679830#nomifensine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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